Cas no 2227644-99-5 ((1R)-3-amino-1-(3-cyclopropylphenyl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(3-cyclopropylphenyl)propan-1-ol
• CAS No: 2227644-99-5
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6027572
• PubChem ID: 165654863
• Update Time: 2025-06-08

(1R)-3-amino-1-(3-cyclopropylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(3-cyclopropylphenyl)propan-1-ol
• 2227644-99-5
• EN300-1736569

• Inchi： 1S/C12H17NO/c13-7-6-12(14)11-3-1-2-10(8-11)9-4-5-9/h1-3,8-9,12,14H,4-7,13H2/t12-/m1/s1
• InChI Key： DQMSKAPKPIHAET-GFCCVEGCSA-N
• SMILES： O[C@H](CCN)C1=CC=CC(=C1)C1CC1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Additional information on (1R)-3-amino-1-(3-cyclopropylphenyl)propan-1-ol

(1R)-3-amino-1-(3-cyclopropylphenyl)propan-1-ol (CAS No. 2227644-99-5): A Comprehensive Overview

(1R)-3-amino-1-(3-cyclopropylphenyl)propan-1-ol (CAS No. 2227644-99-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound belongs to the class of amino alcohols and is characterized by its unique structural features, including a cyclopropyl group and an amino functional group. The chiral center at the 1-position adds an additional layer of complexity and importance, as enantiomeric purity is crucial for many biological activities.

The synthesis of (1R)-3-amino-1-(3-cyclopropylphenyl)propan-1-ol has been extensively studied, with various methodologies reported in the literature. One of the most notable approaches involves the asymmetric hydrogenation of a corresponding prochiral ketone, followed by reduction and subsequent functional group manipulations. This method has been optimized to achieve high enantiomeric excess (ee) values, making it a viable route for large-scale production.

In terms of its biological activity, (1R)-3-amino-1-(3-cyclopropylphenyl)propan-1-ol has shown promising results in several preclinical studies. Recent research has highlighted its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. Specifically, this compound has been found to exhibit selective binding to certain GPCRs, suggesting its potential use in treating conditions such as cardiovascular diseases, neurological disorders, and metabolic syndromes.

One of the key areas of investigation has been its role in modulating the serotonin 5-HT_1A receptor. Studies have demonstrated that (1R)-3-amino-1-(3-cyclopropylphenyl)propan-1-ol can act as a partial agonist at this receptor, which is involved in regulating mood and anxiety. This property makes it a potential candidate for the development of novel antidepressants and anxiolytics. Preclinical trials have shown that it can effectively reduce anxiety-like behaviors in animal models without causing significant side effects.

Another important aspect of (1R)-3-amino-1-(3-cyclopropylphenyl)propan-1-ol is its pharmacokinetic profile. Research has indicated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for a drug candidate to be considered for clinical development. Its oral bioavailability is relatively high, and it shows good brain penetration, which is crucial for targeting central nervous system (CNS) disorders.

The safety profile of (1R)-3-amino-1-(3-cyclopropylphenyl)propan-1-ol has also been evaluated in preclinical studies. Toxicity assessments have revealed that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile further supports its potential as a therapeutic agent.

In addition to its therapeutic applications, (1R)-3-amino-1-(3-cyclopropylphenyl)propan-1-ol has also been explored for its use as a building block in organic synthesis. Its unique structure makes it a valuable intermediate for the preparation of more complex molecules with diverse biological activities. This versatility adds to its significance in both academic and industrial settings.

The future prospects for (1R)-3-amino-1-(3-cyclopropylphenyl)propan-1-ol are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties. Clinical trials are expected to provide more definitive data on its efficacy and safety in human subjects. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in the development of new therapeutic strategies.